Cas no 2172054-86-1 (1-(4,6-dimethylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid)

1-(4,6-dimethylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid structure
2172054-86-1 structure
Product Name:1-(4,6-dimethylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid
CAS No:2172054-86-1
MF:C12H14N4O2
MW:246.265161991119
CID:6478302
PubChem ID:165555534
Update Time:2024-01-09

1-(4,6-dimethylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4,6-dimethylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid
    • EN300-1629103
    • 2172054-86-1
    • Inchi: 1S/C12H14N4O2/c1-4-9-6-10(11(17)18)15-16(9)12-13-7(2)5-8(3)14-12/h5-6H,4H2,1-3H3,(H,17,18)
    • InChI Key: XPEAJGSMOBEXMB-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(CC)N(C2N=C(C)C=C(C)N=2)N=1)=O

Computed Properties

  • Exact Mass: 246.11167570g/mol
  • Monoisotopic Mass: 246.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 80.9Ų

1-(4,6-dimethylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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